2-(furan-2-carboxamido)-N-(2-(methylthio)phenyl)oxazole-4-carboxamide

• IUPAC Name: 2-(furan-2-carbonylamino)-N-(2-methylsulfanylphenyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H13N3O4S/c1-24-13-7-3-2-5-10(13)17-14(20)11-9-23-16(18-11)19-15(21)12-6-4-8-22-12/h2-9H,1H3,(H,17,20)(H,18,19,21)
• InChI Key: YQZOCEIGKVRTKF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=COC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1286719-30-9

Description

2-(furan-2-carboxamido)-N-(2-(methylthio)phenyl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13N3O4S and its molecular weight is 343.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Methods : The synthesis of 2-phenyl-4,5-substituted oxazoles demonstrates an efficient two-step process involving intramolecular copper-catalyzed cyclization. This method is crucial for introducing ester, N-substituted carboxamide, or acyl functionalities at the 4-position of product oxazoles, showing the compound's versatility in organic synthesis (S. Vijay Kumar et al., 2012).

• Heterocyclic Compound Synthesis : The study on the synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives from furan-2-carboxylic acid hydrazide highlights the compound's role in generating heterocyclic compounds with potential biological applications (A. Cansiz et al., 2004).

Pharmacological Applications

• Antimicrobial Activities : Derivatives of furan-2-carboxamido compounds have been investigated for their antimicrobial activities. The synthesis and screening of azole derivatives, starting from furan-2-carbohydrazide, showed significant antimicrobial effects against tested microorganisms, highlighting their therapeutic potential (Serap Başoğlu et al., 2013).

• Antiprotozoal and Anticancer Activities : Evaluation of analogues of furan-amidines as inhibitors of NQO2 (NRH: quinone oxidoreductase 2) suggests the therapeutic potential of these compounds in cancer chemotherapy and malaria treatment. The study explores structural modifications to improve solubility and decrease basicity while assessing their biological activities (Soraya Alnabulsi et al., 2018).

Material Science Applications

• Energetic Materials : The synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives for use as insensitive energetic materials showcases the compound's relevance in developing materials with moderate thermal stabilities and insensitivity towards impact and friction. These properties are beneficial for safer and more reliable energetic materials (Qiong Yu et al., 2017).